BENGHE Foundational & Exploratory

Check Availability & Pricing

In-depth Technical Guide: Allylamine Core
Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Allylamine

Cat. No.: B3423537

This guide provides essential physical data on allylamine, focusing on its molecular weight
and density. The information is targeted toward researchers, scientists, and professionals in
drug development who require precise and reliable data for their work.

Quantitative Data Summary

The molecular weight and density of allylamine are fundamental properties crucial for various
experimental and developmental applications. The data compiled from multiple sources is
presented below for straightforward reference and comparison.

Property Value Conditions
Molecular Weight 57.096 g/mol
57.09 g/mol

) Standard state (25 °C, 100
Density 0.7630 g/cm?3

kPa)[1]

0.761 g/mL at 25 °C[2]
0.760 g/mL at 20 °C[3]

Note on Data Presentation: The slight variations in density values are attributed to differences
in the temperature at which the measurements were taken.
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Experimental Protocols and Methodologies

The determination of fundamental physical properties such as molecular weight and density
follows well-established and standardized laboratory protocols.

» Molecular Weight Determination: The molecular weight of allylamine is calculated based on
its chemical formula (CsHsNHz) and the atomic weights of its constituent atoms (Carbon,
Hydrogen, and Nitrogen).[1] It can be experimentally verified using mass spectrometry, a
standard analytical technique that measures the mass-to-charge ratio of ions.

o Density Measurement: The density of liquid allylamine is typically determined using a
pycnometer or a hydrometer. These methods involve measuring the mass of a known
volume of the substance at a specific temperature. The reported densities for allylamine are
provided at 20 °C and 25 °C to reflect the standard conditions used in various laboratory
settings.[2][3]

Logical Relationships in Property Determination

The relationship between the physical properties of a chemical compound and its identity is a
foundational concept in chemistry. The workflow for characterizing a substance like allylamine
involves determining these key physical constants.
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Figure 1: Relationship between chemical formula and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b3423537?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Allylamine
https://chemicalpoint.eu/product/allylamine/
https://www.drugfuture.com/chemdata/allylamine.html
https://www.benchchem.com/product/b3423537#allylamine-molecular-weight-and-density
https://www.benchchem.com/product/b3423537#allylamine-molecular-weight-and-density
https://www.benchchem.com/product/b3423537#allylamine-molecular-weight-and-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3423537?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3423537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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